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Compound of Interest

2-Chloroethanamine-
Compound Name:

d4hydrochloride

Cat. No.: B1146207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Chloroethanamine-d4 hydrochloride. Due to the limited availability of specific experimental data
for the deuterated compound, this guide also includes data for the non-deuterated analogue, 2-
Chloroethylamine hydrochloride, for comparative purposes. It is generally accepted that
deuterium labeling results in negligible changes to the macroscopic physical properties of a
compound.

Core Physical Properties

The fundamental physical characteristics of 2-Chloroethanamine-d4 hydrochloride and its non-
deuterated counterpart are summarized below. These properties are essential for the handling,
formulation, and analytical characterization of the compound.

General and Chemical Properties
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2-Chloroethanamine-d4

2-Chloroethylamine

Property . .
hydrochloride hydrochloride
2-Aminoethyl chloride
2-Chloroethan-1,1,2,2-d4- )
Synonyms ) ) hydrochloride, 2-
amine hydrochloride o _
Chloroethanaminium chloride
CAS Number 172333-26-5 870-24-6
Molecular Formula C2HsD4CI2N C2H-CI2N
Molecular Weight 120.01 g/mol 115.99 g/mol
Not explicitly specified,; ] ) ] )
) White to light beige crystalline
Appearance expected to be a white to off-

white crystalline solid.

powder.[1]

Physicochemical Properties

Specific experimental data for the melting point, boiling point, and solubility of 2-

Chloroethanamine-d4 hydrochloride are not readily available in the public domain. However,

the properties are expected to be very similar to those of the non-deuterated form.

2-Chloroethanamine-d4

2-Chloroethylamine

Property ) .
hydrochloride hydrochloride
Melting Point Data not available 140-150 °C
- ) ) Data not available
Boiling Point Data not available
(decomposes)
Water Solubility Data not available Soluble

Experimental Protocols

Standardized methods are employed to determine the physical properties of chemical

compounds. The following protocols, based on internationally recognized guidelines, are

applicable for the characterization of 2-Chloroethanamine-d4 hydrochloride.
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Determination of Melting Point (Capillary Method)

This protocol is based on the OECD Guideline 102 and USP General Chapter <741>.[2][3][4]

Sample Preparation: The crystalline solid is finely powdered and dried. A small amount is
packed into a capillary tube to a height of 2-4 mm.

e Apparatus: A calibrated melting point apparatus with a heating block or oil bath and a
calibrated thermometer or temperature sensor is used.

e Procedure: The capillary tube is placed in the heating block. The temperature is raised at a
steady rate (e.g., 1-2 °C per minute) as the expected melting point is approached.

» Data Recording: The temperature at which the first droplet of liquid is observed and the
temperature at which the last solid particle melts are recorded to define the melting range.

Determination of Boiling Point

A standard boiling point determination for a solid that may decompose at elevated
temperatures, like a hydrochloride salt, is often not performed. Instead, thermal decomposition

characteristics are assessed.

Determination of Water Solubility (Flask Method)

This protocol is based on the OECD Guideline 105.[2][5][6]

o Sample Preparation: An excess amount of the solid is added to a known volume of deionized

water in a flask.

o Equilibration: The flask is agitated at a constant temperature until equilibrium is reached (i.e.,
the concentration of the dissolved substance in the solution is constant).

o Separation: The undissolved solid is separated from the solution by centrifugation and/or

filtration.

e Analysis: The concentration of the substance in the clear aqueous phase is determined using
a suitable analytical method, such as HPLC or titration.
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Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of the physical
properties of a chemical standard like 2-Chloroethanamine-d4 hydrochloride.
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Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloroethanamine-d4-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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